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Compound of Interest

Compound Name: 4-Bromo-n-methylbenzamide

Cat. No.: B1585493 Get Quote

This technical guide provides a comprehensive overview of 4-Bromo-N-methylbenzamide, a

compound of interest for researchers, scientists, and professionals in drug development. This

document outlines its chemical properties, a detailed synthesis protocol, and a workflow

visualization.

Core Compound Properties
4-Bromo-N-methylbenzamide is a chemical compound with the CAS number 27466-83-7.[1]

[2][3] It is also known by synonyms such as N-Methyl 4-bromobenzamide and p-Bromo-N-

methylbenzamide.[1][4] This compound is often utilized in proteomics research applications.[3]

Property Value References

Molecular Formula C8H8BrNO [1][2]

Molecular Weight 214.06 g/mol [1][2]

CAS Number 27466-83-7 [1][2]

IUPAC Name 4-bromo-N-methylbenzamide [1]

SMILES CNC(=O)C1=CC=C(C=C1)Br [1]

Physical Form Solid
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Synthesis of 4-Bromo-N-methylbenzamide from 4-Bromobenzoyl Chloride

This protocol details a common method for the synthesis of 4-Bromo-N-methylbenzamide.[2]

Materials:

4-Bromobenzoyl chloride (5.0 g, 22.8 mmol)

Dichloromethane (DCM, 100 mL)

Triethylamine (TEA, 7.0 mL, 50.2 mmol)

Methylamine solution in THF (2.0 N, 20 mL)

Hydrochloric acid (2.0 N, 50 mL)

Anhydrous sodium sulfate

Round-bottom flask

Magnetic stirrer

Separatory funnel

Rotary evaporator

Procedure:

Dissolve 4-bromobenzoyl chloride (5.0 g, 22.8 mmol) in dichloromethane (100 mL) in a

round-bottom flask.[2]

Add triethylamine (7.0 mL, 50.2 mmol) to the solution.[2]

Slowly add the 2.0 N THF solution of methylamine (20 mL) dropwise to the stirring mixture.

[2]

Stir the reaction mixture for 1 hour at room temperature.[2]

Quench the reaction by adding 2.0 N hydrochloric acid (50 mL).[2]
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Extract the mixture with dichloromethane (2 x 100 mL) using a separatory funnel.[2]

Combine the organic phases and dry over anhydrous sodium sulfate.[2]

Remove the solvent by concentration under reduced pressure to yield the final product.[2]

This procedure is reported to yield N-methyl-4-bromobenzamide as a white solid with a high

yield (98%).[2]

Visualized Experimental Workflow
The following diagram illustrates the key stages in the synthesis of 4-Bromo-N-
methylbenzamide.
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Synthesis Workflow for 4-Bromo-N-methylbenzamide
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Caption: Workflow for the synthesis of 4-Bromo-N-methylbenzamide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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